Cas no 1099660-81-7 (3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide)
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
- NE32002
- 3-(1-methyltetrazol-5-yl)benzenesulfonamide
- Z802671530
- 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
-
- Inchi: 1S/C8H9N5O2S/c1-13-8(10-11-12-13)6-3-2-4-7(5-6)16(9,14)15/h2-5H,1H3,(H2,9,14,15)
- InChI Key: IHPSHRFRORRPQJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C2=NN=NN2C)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 239.048
- Monoisotopic Mass: 239.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 112
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 168-170 °C
- Boiling Point: 521.9±60.0 °C at 760 mmHg
- Flash Point: 269.5±32.9 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324230-10mg |
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M324230-50mg |
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M324230-100mg |
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Enamine | EN300-51303-0.05g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-51303-0.1g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-51303-0.25g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-51303-0.5g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-51303-1.0g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-51303-2.5g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-51303-5.0g |
3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1099660-81-7 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide: A Comprehensive Overview
3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide (CAS No. 1099660-81-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a benzene sulfonamide moiety and a 1-methyl-1H-1,2,3,4-tetrazol-5-yl substituent. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.
The sulfonamide group in 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide is known for its ability to form hydrogen bonds and interact with biological targets. This property is crucial for the compound's pharmacological activity. The tetrazole ring, on the other hand, is a versatile functional group that can enhance the compound's metabolic stability and bioavailability. Together, these features make 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide an attractive molecule for drug discovery and development.
In recent years, extensive research has been conducted to explore the biological activities of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Furthermore, research has also highlighted the anti-cancer potential of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's potential as a lead molecule for the development of novel anti-cancer drugs.
The pharmacokinetic properties of 3-(1-Methyl-1H-1,2,3,4-tetrazol-5-y l)benzene - 1 - sulfonamide have also been investigated to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
In addition to its biological activities and pharmacokinetic properties, the synthetic accessibility of 3-(1-Methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) benzene - 1 - sulfonamide is another factor that contributes to its appeal as a drug candidate. The compound can be synthesized using well-established chemical methods involving readily available starting materials. This ease of synthesis facilitates large-scale production and reduces manufacturing costs.
The safety profile of 3-(1-Methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) benzene - 1 - sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin with no significant adverse effects observed at therapeutic doses. These findings support its further development as a safe and effective therapeutic agent.
In conclusion, 3-(1-Methyl - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - yl ) benzene - 1 - sulfonamide (CAS No. 1099660 -8 – – – – – – – – – – – – – – – – – – – – – – – – – – ) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for further research and development in the pharmaceutical industry.
1099660-81-7 (3-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)